5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt

• CAS No.: 68110-28-1
• Molecular Formula: C25H42NNaO4S
• Molecular Weight: 475.7 g/mol
• IUPAC Name: sodium;5-methoxy-2-[[(Z)-octadec-9-enyl]amino]benzenesulfonate
• InChI: InChI=1S/C25H43NO4S.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-24-20-19-23(30-2)22-25(24)31(27,28)29;/h10-11,19-20,22,26H,3-9,12-18,21H2,1-2H3,(H,27,28,29);/q;+1/p-1/b11-10-
• InChI Key: ZVZOAVRMXIPVPL-GMFCBQQYSA-M
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCNC1=C(C=C(C=C1)OC)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCNC1=C(C=C(C=C1)OC)S(=O)(=O)[O-].[Na+]

Description

5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt is an organic compound with the chemical formula C25H40NNaO5S. It is a white or nearly white solid that is odorless and soluble in water. This compound is primarily used as a surfactant and dye cross-linking agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt involves the reaction of 5-methoxy-2-nitrobenzenesulfonic acid with 1-amino-9-octadecenylamine. The resulting product is then reacted with sodium hydroxide to form the final compound. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and purification systems to ensure high yield and purity. The final product is often crystallized and purified to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can undergo substitution reactions, particularly at the sulfonic acid group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas are used.

Substitution: Substitution reactions often involve reagents like alkyl halides and strong bases.

Major Products Formed

The major products formed from these reactions include various sulfonic acid derivatives, amines, and substituted benzenesulfonic acids .

Scientific Research Applications

5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt has several scientific research applications:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in studies involving cell membranes and protein interactions.

Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the production of detergents, cleaning agents, and textile dyes.

Mechanism of Action

The mechanism of action of 5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt involves its interaction with cell membranes and proteins. The compound’s surfactant properties allow it to disrupt lipid bilayers, leading to changes in membrane permeability and protein function. This interaction can affect various cellular processes and pathways .

Comparison with Similar Compounds

Similar Compounds

Sodium dodecyl sulfate: Another surfactant with similar properties but different chemical structure.

Sodium lauryl ether sulfate: A widely used surfactant in detergents and personal care products.

Sodium oleate: A surfactant derived from oleic acid with applications in various industries.

Uniqueness

5-Methoxy-2-((Z)-9-octadecenylamino)benzenesulfonic acid, sodium salt is unique due to its specific chemical structure, which imparts distinct surfactant properties and reactivity. Its ability to act as a dye cross-linking agent also sets it apart from other surfactants .